Benzeneacetic acid, 2-hydroxy-alpha-oxo-, methyl ester
Overview
Description
Benzeneacetic acid, 2-hydroxy-alpha-oxo-, methyl ester is a natural product found in Ferula communis with data available.
Properties
CAS No. |
34073-46-6 |
|---|---|
Molecular Formula |
C9H8O4 |
Molecular Weight |
180.16 g/mol |
IUPAC Name |
methyl 2-(2-hydroxyphenyl)-2-oxoacetate |
InChI |
InChI=1S/C9H8O4/c1-13-9(12)8(11)6-4-2-3-5-7(6)10/h2-5,10H,1H3 |
InChI Key |
YXZAANSFGURKCL-UHFFFAOYSA-N |
SMILES |
COC(=O)C(=O)C1=CC=CC=C1O |
Canonical SMILES |
COC(=O)C(=O)C1=CC=CC=C1O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![4-[(2,4,6-TRIMETHYLPHENYL)METHYL]-1H-IMIDAZOLE](/img/structure/B8757588.png)
